Cas no 2229663-64-1 (4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol
• CAS No: 2229663-64-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6037135
• PubChem ID: 165977253
• Update Time: 2025-05-19

4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol
• 2229663-64-1
• EN300-1768766

• Inchi： 1S/C10H19NO/c1-2-3-6-10(11)7-4-9(12)5-8-10/h3,6,9,12H,2,4-5,7-8,11H2,1H3/b6-3+
• InChI Key： YFEGVSRGCSSPPO-ZZXKWVIFSA-N
• SMILES： OC1CCC(/C=C/CC)(CC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol (CAS No. 2229663-64-1)

4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol, identified by the CAS number 2229663-64-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane backbone substituted with an amino group and an allyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both polar and non-polar functional groups makes it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol is particularly intriguing because it combines the rigidity of the cyclohexane ring with the reactivity of the amino and allyl groups. This combination allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the context of modern pharmaceutical research, 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol has been explored for its potential in modulating various biological pathways. Studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. The cyclohexane ring provides a stable scaffold, while the amino group can engage in hydrogen bonding interactions with biological targets, whereas the allyl group offers opportunities for further functionalization via cross-coupling reactions.

One of the most promising areas of research involving 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol is its application as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have investigated its utility in generating compounds that target enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. The ability to modify both the amino and allyl groups allows for fine-tuning of physicochemical properties, including solubility and metabolic stability, which are critical for drug-like characteristics.

The synthesis of 4-amino-4-(but-1-en-1-yl)cyclohexan-1-ol typically involves multi-step organic transformations, starting from commercially available cyclohexanone derivatives. Advances in catalytic systems, such as transition metal-catalyzed reactions, have streamlined the process, reducing reaction times and improving yields. For example, palladium-catalyzed cross-coupling reactions between cyclohexenones and amines have been employed to construct the desired amino-substituted cyclohexane core efficiently.

Recent publications have highlighted the role of 4-amino-4-(but-1-en-1-y)cyclohexan - 1 - ol in developing kinase inhibitors, which are crucial in targeted cancer therapies. By leveraging its structural features, medicinal chemists have designed analogs that disrupt aberrant signaling pathways in tumor cells. The flexibility of the cyclohexane ring allows for optimal binding orientation to protein targets, while the electron-rich allyl group can participate in π-stacking interactions or serve as a handle for further derivatization.

The pharmacokinetic profile of compounds derived from 4-amino - 4 - (but - 1 - en - 1 - yl) cyc lo hex an - 1 - ol is another area of active investigation. Researchers are exploring strategies to enhance oral bioavailability and reduce metabolic clearance by incorporating suitable substituents into the molecular framework. For instance, fluorine atoms introduced at strategic positions can improve metabolic stability without compromising binding affinity to biological targets.

In conclusion, 4 - amino - 4 - (but - 1 - en - 1 - yl) cyc lo hex an - 1 - ol (CAS No. 2229663 -64 - 1) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features and synthetic accessibility make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.